Cas no 58249-68-6 (Benzo[d]thiazol-5-yl acetate)

Benzo[d]thiazol-5-yl acetate structure
Benzo[d]thiazol-5-yl acetate structure
Product Name:Benzo[d]thiazol-5-yl acetate
CAS No:58249-68-6
MF:C9H7NO2S
MW:193.222380876541
CID:876994
Update Time:2023-08-02

Benzo[d]thiazol-5-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 5-Benzothiazolol,acetate(ester)(9CI)
    • benzo[d]thiazol-5-yl acetate
    • Benzo[d]thiazol-5-yl acetate
    • Inchi: 1S/C9H7NO2S/c1-6(11)12-7-2-3-9-8(4-7)10-5-13-9/h2-5H,1H3
    • InChI Key: ZGXJCIUFKKUQQV-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=C(C=CC1=2)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Topological Polar Surface Area: 67.4
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